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Compound of Interest

Compound Name: 5-O-TBDMS-dA

Cat. No.: B3182356

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data and a procedural overview for the application of 5'-O-
tert-Butyldimethylsilyl-2'-deoxyadenosine (5'-O-TBDMS-dA), a key protected nucleoside
analog used in the chemical synthesis of DNA.

Core Compound Data

The molecular formula and weight of 5'-O-TBDMS-dA are essential for stoichiometric
calculations in reaction protocols. This data is summarized below.

Property Value
Molecular Formula C16H27N503Si
Molecular Weight 365.50 g/mol [1][2]

Role in Oligonucleotide Synthesis

5'-O-TBDMS-dA is a modified version of deoxyadenosine, a fundamental building block of
DNA. The tert-Butyldimethylsilyl (TBDMS) group is a protecting group attached to the 5'-
hydroxyl position of the deoxyribose sugar. This protection is a critical step in the
phosphoramidite method of solid-phase oligonucleotide synthesis. It prevents unwanted side
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reactions at the 5'-hydroxyl group, directing the sequential addition of nucleotide monomers in
the desired 3' to 5' direction.

Experimental Workflow: Solid-Phase DNA Synthesis

The following diagram illustrates the cyclical process of solid-phase DNA synthesis utilizing
protected nucleosides like 5'-O-TBDMS-dA. Each cycle extends the growing DNA chain by one
nucleotide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Oligonucleotide Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182356#5-0-tbdms-da-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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